Cas no 64951-42-4 (cyclopropylmethyl piperazine-1-carboxylate)

• Product Name: cyclopropylmethyl piperazine-1-carboxylate
• CAS No: 64951-42-4
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• CID: 4103249
• Update Time: 2025-05-21

cyclopropylmethyl piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylic acid, cyclopropylmethyl ester
• cyclopropylmethyl piperazine-1-carboxylate

• Inchi： 1S/C9H16N2O2/c12-9(13-7-8-1-2-8)11-5-3-10-4-6-11/h8,10H,1-7H2
• InChI Key： NFSGKDHEZAANSG-UHFFFAOYSA-N
• SMILES： N1(C(OCC2CC2)=O)CCNCC1

Computed Properties

• Exact Mass: 184.121
• Monoisotopic Mass: 184.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2

Additional information on cyclopropylmethyl piperazine-1-carboxylate

Cyclopropylmethyl Piperazine-1-Carboxylate: A Comprehensive Overview

Cyclopropylmethyl piperazine-1-carboxylate, also known by its CAS number 64951-42-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a piperazine ring, a six-membered saturated ring with two nitrogen atoms, substituted with a cyclopropylmethyl group at the 1-position. This substitution imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various chemical reactions and biological assays.

The synthesis of cyclopropylmethyl piperazine-1-carboxylate involves a series of well-established organic reactions. Typically, the process begins with the preparation of the piperazine ring, which can be achieved through the condensation of an aldehyde or ketone with ammonia or an ammonium salt. Subsequent alkylation or acylation steps introduce the cyclopropylmethyl group and the carboxylate moiety, respectively. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound, aligning with current trends in sustainable chemical manufacturing.

One of the most notable applications of cyclopropylmethyl piperazine-1-carboxylate is in the field of medicinal chemistry. The compound serves as a versatile building block for the construction of bioactive molecules. Its ability to act as both a nucleophile and an electrophile makes it highly amenable to various coupling reactions, such as Suzuki-Miyaura couplings and Buchwald-Hartwig aminations. These reactions are pivotal in constructing complex molecular architectures that are often required for drug candidates targeting diverse therapeutic areas.

Recent studies have highlighted the role of cyclopropylmethyl piperazine-1-carboxylate in modulating cellular signaling pathways. For instance, researchers have demonstrated its potential as a modulator of G-protein coupled receptors (GPCRs), which are critical targets for treating conditions such as hypertension, inflammation, and neurodegenerative diseases. The compound's ability to interact with these receptors is attributed to its unique pharmacophore elements, including the rigid piperazine ring and the electron-rich cyclopropyl group.

In addition to its role in drug discovery, cyclopropylmethyl piperazine-1-carboxylate has found utility in materials science. Its incorporation into polymer networks has been shown to enhance mechanical properties such as tensile strength and flexibility. This application underscores the compound's versatility across multiple disciplines within chemistry.

From an analytical standpoint, the characterization of cyclopropylmethyl piperazine-1-carboxylate relies on advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide critical insights into the compound's molecular structure and purity, ensuring its suitability for downstream applications. Recent advancements in high-resolution MS have further improved the accuracy and precision of these analyses.

In conclusion, cyclopropylmethyl piperazine-1-carboxylate (CAS No: 64951-42-4) is a multifaceted compound with promising applications across various scientific domains. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a valuable tool for researchers in academia and industry alike.